N-(4-fluorophenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C18H14FN5O2/c1-11-21-22-17-18(26)23(14-4-2-3-5-15(14)24(11)17)10-16(25)20-13-8-6-12(19)7-9-13/h2-9H,10H2,1H3,(H,20,25)
• InChI Key: FVWYNIBVEPYCOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C18H14FN5O2
• Molecular Weight: 351.3 g/mol

Description

This compound is a derivative of quinoxaline. Quinoxaline derivatives have been shown to exhibit a wide range of biological properties, including antiviral, anticancer, and antileishmanial activities. This makes them a promising area of study in medicinal chemistry.

Synthesis Analysis

The synthesis of quinoxaline derivatives has been the subject of many studies. The main objective of these works was the design and synthesis of new 1,2,4-triazolo[4,3-a]quinoxaline derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a quinoxaline moiety. This moiety is a key part of its structure and is believed to contribute to its biological activity.

Chemical Reactions Analysis

Quinoxaline derivatives have been shown to inhibit the growth of certain bacteria. This suggests that they may have potential as antibacterial agents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Motilin Receptor Agonist : N-(4-fluorophenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide has been investigated as a novel small molecule motilin receptor agonist. .

Future Directions

The development of new quinoxaline derivatives is a promising area of research. These compounds have potential for use in a variety of therapeutic applications, and further investigation into their properties and mechanisms of action could yield even more encouraging results.